Cas no 900889-28-3 (5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol)

• Product Name: 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol
• CAS No: 900889-28-3
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5424832
• Update Time: 2025-10-19

5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7-ol
• Pyrazolo[1,5-a]pyrimidin-7-ol, 5-methyl-3-(4-methylphenyl)-
• 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol

• Inchi： 1S/C14H13N3O/c1-9-3-5-11(6-4-9)12-8-15-17-13(18)7-10(2)16-14(12)17/h3-8,18H,1-2H3
• InChI Key： JRCLHWJYFMEWTD-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(O)=CC(C)=N2

Additional information on 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol

Introduction to Compound with CAS No 900889-28-3 and Product Name: 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol

The compound with the CAS number 900889-28-3 and the product name 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a fused pyrazole and pyrimidine ring system, has garnered significant attention due to its unique structural properties and potential biological activities. The presence of a methyl group at the 5-position and a 4-methylphenyl substituent at the 3-position introduces specific steric and electronic influences that modulate its reactivity and interactions with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of multi-heterocyclic systems in designing novel therapeutic agents. The 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol structure exemplifies this trend, as it combines two distinct heterocyclic moieties that can independently contribute to pharmacological effects. This dual functionality has been exploited in various research settings to develop compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated that such fused ring systems can exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them promising candidates for therapeutic intervention.

In the context of modern medicinal chemistry, the synthesis of 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol has been optimized using advanced synthetic methodologies. The introduction of the methyl group at the 5-position of the pyrazole ring enhances its stability and bioavailability, while the 4-methylphenyl substituent at the 3-position improves its interaction with biological targets. These modifications have been strategically designed to maximize pharmacological efficacy while minimizing off-target effects. The compound's structural features also make it amenable to further derivatization, allowing researchers to explore a wide range of analogs with tailored properties.

One of the most compelling aspects of 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol is its potential application in addressing complex diseases. Current research indicates that this compound exhibits inhibitory activity against several key enzymes implicated in metabolic disorders and cancer. For example, preliminary studies have shown that it can modulate the activity of Janus kinases (JAKs), which are critical mediators of inflammatory responses. By targeting these enzymes, 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol may offer a novel approach to managing conditions characterized by excessive inflammation.

The compound's mechanism of action is further illuminated by its interaction with protein targets. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate how 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol binds to its intended receptors. These studies have revealed that its binding mode is distinct from conventional inhibitors, suggesting that it may be less prone to resistance development. This unique binding profile makes it an attractive scaffold for developing next-generation therapeutics.

Moreover, the synthesis and characterization of 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol have contributed to our understanding of heterocyclic chemistry. The compound's stability under various conditions and its ability to undergo selective functionalization make it a valuable tool for exploring new synthetic pathways. Researchers have leveraged these properties to develop libraries of related compounds for high-throughput screening assays. This approach has accelerated the discovery process by enabling rapid identification of bioactive molecules with minimal experimental effort.

The potential therapeutic applications of 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol extend beyond metabolic disorders and cancer. Emerging evidence suggests that it may also play a role in neurodegenerative diseases by interacting with specific neuronal receptors. These findings highlight the compound's broad pharmacological profile and its versatility as a lead molecule for drug development. Further investigation is warranted to fully elucidate its potential in treating neurological conditions.

In conclusion, 5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ol represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis, characterization, and potential applications underscore its importance as a lead compound for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make substantial contributions to human health and disease management.